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Compound of Interest

Compound Name: Dilauryl maleate

Cat. No.: B1606050

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the tribological performance of Dilauryl
maleate, a potential lubricant additive. Due to the limited availability of specific experimental
data for Dilauryl maleate in publicly accessible literature, this guide establishes a performance
benchmark by comparing it against well-characterized lubricant additives. The data presented
Is intended to provide a reference framework for future experimental evaluations.

Comparative Tribological Data

The following table summarizes the typical tribological performance of common lubricant
additives and base oils under standardized test conditions. This data serves as a benchmark
for evaluating the potential performance of Dilauryl maleate. The primary metrics used for
comparison are the Coefficient of Friction (COF) and the Wear Scar Diameter (WSD), which
are critical indicators of a lubricant's efficiency and anti-wear properties.
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Available Available

Note: The performance of additives can vary significantly based on their concentration, the type
of base oil used, and the specific test parameters. The values presented are representative
ranges found in tribological studies.

Experimental Protocol: Four-Ball Wear Test (ASTM
D4172)

To quantitatively assess the tribological performance of Dilauryl maleate, the ASTM D4172
standard test method is recommended.[6][7][8] This method evaluates the anti-wear properties
of lubricating fluids in sliding contact.

Objective: To determine the wear preventive characteristics of a lubricating fluid by measuring
the wear scar diameter on steel balls.

Apparatus:
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Four-Ball Wear Test Machine

Steel Balls (AISI E-52100 steel, 12.7 mm diameter)[8]

Microscope (for measuring wear scar diameter)

Temperature Controller

Torque Recorder
Procedure:

e Preparation: Thoroughly clean the steel balls and the test cup with a suitable solvent (e.qg.,
hexane) and allow them to dry completely.

o Assembly: Clamp three steel balls securely in the test cup. Place the fourth ball in the chuck
of the motor-driven spindle.

o Lubricant Addition: Pour the test lubricant (base oil with a specified concentration of Dilauryl
maleate) into the test cup to a level that covers the three stationary balls.

» Test Conditions:
o Temperature: Heat the lubricant to the specified test temperature, typically 75°C.[8]
o Speed: Set the rotational speed of the top ball to 1200 rpm.[8]
o Load: Apply a load of 147 N or 392 N (15 kgf or 40 kgf).[8]
o Duration: Run the test for a duration of 60 minutes.[8]

o Measurement: After the test, clean the three lower balls and measure the diameter of the
wear scars on each ball in two directions (parallel and perpendicular to the direction of
sliding) using the microscope.

e Reporting: Calculate the average wear scar diameter from the six measurements. The
coefficient of friction is typically recorded continuously during the test.
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Visualization of Experimental Workflow and Logical
Relationships

The following diagrams illustrate the experimental workflow for tribological testing and the
logical relationship between lubricant components and performance.

Caption: Experimental workflow for the Four-Ball Wear Test.

Caption: Signaling pathway from lubricant components to performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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